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Abstract
Neodymium-146 (¹⁴⁶Nd) is one of five stable isotopes of the rare-earth element neodymium.

Constituting approximately 17.2% of naturally occurring neodymium, its stability is a

cornerstone of its utility in various scientific and industrial applications.[1][2] While

observationally stable, theoretical models predict the possibility of extremely slow radioactive

decay through alpha emission and double beta decay. This technical guide provides a

comprehensive overview of the Neodymium-146 decay chain, its exceptional stability, the

experimental efforts to measure its decay, and its applications, particularly in the production of

the medically significant radioisotope Promethium-147.

Nuclear Properties and Stability of Neodymium-146
Neodymium-146 is classified as a stable isotope.[1][3] Possessing 60 protons and 86

neutrons, its nuclear configuration results in a very high degree of stability. Theoretical

considerations, however, suggest that it could undergo radioactive decay with an exceedingly

long half-life, making direct observation of its decay a significant experimental challenge.

The primary theoretically possible decay modes for Neodymium-146 are:

Alpha (α) Decay to Cerium-142 (¹⁴²Ce)
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Double Beta (β⁻β⁻) Decay to Samarium-146 (¹⁴⁶Sm)

Current experimental evidence has not yet detected the decay of Neodymium-146, and only

lower limits for its half-life have been established.

The Neodymium-146 Decay Chain
To fully understand the nuclear context of Neodymium-146, it is essential to examine its

formation from parent nuclides and its potential decay into daughter products.

Parent Nuclides
Neodymium-146 is primarily formed through the beta decay of its two immediate parent

isotopes: Praseodymium-146 and Promethium-146.[4]

Praseodymium-146 (¹⁴⁶Pr): This isotope undergoes beta decay with a half-life of 24.09

minutes, transforming into Neodymium-146.[5]

Promethium-146 (¹⁴⁶Pm): This isotope has a more complex decay scheme, with a half-life of

5.53 years. It decays via electron capture (66%) to Neodymium-146 and via beta decay

(34%) to Samarium-146.[6]

Potential Decay Products (Daughter Nuclides)
As Neodymium-146 is observationally stable, its decay products are theoretical.

Cerium-142 (¹⁴²Ce): The product of a hypothetical alpha decay.

Samarium-146 (¹⁴⁶Sm): The product of a hypothetical double beta decay.

The following diagram illustrates the decay chain relationships for Neodymium-146.
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Neodymium-146 Decay Chain
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A diagram illustrating the formation of Neodymium-146 from its parent isotopes and its
theoretical decay paths.

Quantitative Decay Data
The following table summarizes the key quantitative data for the nuclides involved in the

Neodymium-146 decay chain.

Nuclide Half-life Decay Mode(s) Q-value (MeV)
Natural
Abundance
(%)

¹⁴⁶Pr 24.09 min[5] β⁻ 4.07 0

¹⁴⁶Pm 5.53 y[6]
EC (66%), β⁻

(34%)[6]

1.55 (EC), 1.47

(β⁻)
0

¹⁴⁶Nd Stable[1][3]

α (theoretical),

β⁻β⁻

(theoretical)

1.18 (α), 0.07

(β⁻β⁻)
17.2[1]

¹⁴²Ce Stable - - 11.114

¹⁴⁶Sm 9.20 x 10⁷ y[7] α 2.53[7] 0
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Experimental Protocols for Decay Searches
The extremely long predicted half-life of Neodymium-146 necessitates highly sensitive

experimental setups designed to minimize background radiation.

Alpha Decay Search Methodology
The search for the alpha decay of Neodymium-146 to the first excited state of Cerium-142

provides a clear example of the required experimental rigor.

Objective: To detect the 641.282 keV gamma quantum emitted during the de-excitation of the

first excited state of ¹⁴²Ce, which would be a signature of ¹⁴⁶Nd alpha decay.[8]

Experimental Setup:

Detector: An ultra-low background High Purity Germanium (HPGe) detector. These detectors

are chosen for their excellent energy resolution, which is crucial for identifying specific

gamma-ray energies.[8]

Sample: A highly enriched sample of Neodymium, with a ¹⁴⁶Nd abundance of 97.20(1)%.[8]

Location: The experiment is conducted in a deep underground laboratory, such as the

Felsenkeller Underground Lab of VKTA Rossendorf or the Gran Sasso National Laboratory

(LNGS), to shield the detector from cosmic radiation.[8]

Shielding: The detector is further enclosed in passive shielding made of materials with low

intrinsic radioactivity, such as lead and copper, to reduce background from terrestrial

radiation.

Procedure:

The enriched ¹⁴⁶Nd sample is placed in close proximity to the HPGe detector.

Data is acquired for an extended period (e.g., 144 hours) to accumulate sufficient statistics.

[8]

The resulting energy spectrum is analyzed for a peak at 641.282 keV.
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The background in the region of interest is carefully modeled and subtracted.

In the absence of a statistically significant signal, a lower limit on the half-life is calculated

based on the detector efficiency, the number of ¹⁴⁶Nd atoms, and the measurement time.

The following workflow diagram illustrates the experimental process.
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Experimental Workflow for ¹⁴⁶Nd Alpha Decay Search
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A flowchart of the experimental procedure for searching for the alpha decay of Neodymium-
146.

Double Beta Decay Search Methodology
The search for the neutrinoless double beta decay of various isotopes, including those of

neodymium, employs advanced detector technologies. While a specific detailed protocol for a

¹⁴⁶Nd double beta decay experiment is not readily available, the general methodologies involve

either cryogenic calorimeters or loaded liquid scintillators.

Representative Protocol using Cryogenic Calorimeters:

Objective: To detect the simultaneous emission of two electrons with a combined energy equal

to the Q-value of the double beta decay of ¹⁴⁶Nd (approximately 0.07 MeV).

Experimental Setup:

Detector: A cryogenic calorimeter (bolometer) array. These detectors operate at

temperatures near absolute zero and measure the tiny temperature rise caused by the

energy deposition from a decay event. This allows for excellent energy resolution.

Source: The Neodymium-146 isotope is incorporated directly into the crystal structure of the

calorimeter, serving as both the source and the detector. This maximizes detection efficiency.

Location and Shielding: Similar to the alpha decay search, the experiment is housed in a

deep underground laboratory with extensive shielding to minimize background.

Data Acquisition: The detector array is monitored for coincident signals that sum to the

expected Q-value.

Applications in Research and Drug Development
While Neodymium-146 itself is stable, it serves as a crucial starting material for the production

of the radioisotope Promethium-147 (¹⁴⁷Pm).[9][10][11] ¹⁴⁷Pm is produced by the neutron

irradiation of ¹⁴⁶Nd in a high-flux nuclear reactor.[9]

¹⁴⁷Pm has several important applications relevant to the scientific and medical communities:
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Radiopharmaceuticals and Medical Imaging: Beta-emitting isotopes of promethium are

utilized in targeted cancer therapies and as tracers in diagnostic imaging.

Nuclear Batteries: Promethium-147 is used as a power source in long-life, compact atomic

batteries. These have applications in medical devices such as pacemakers.[10]

Industrial Gauging: The beta radiation from ¹⁴⁷Pm is used in precision thickness gauges for

thin films and coatings, a technique valuable in quality control for pharmaceutical and

medical device manufacturing.[9]

Conclusion
Neodymium-146 is a fundamentally stable isotope, a property that underpins its utility. While

theoretical predictions of its decay persist, experimental efforts have only succeeded in

establishing extraordinarily long lower limits for its half-life, a testament to its stability. The

primary technological relevance of Neodymium-146 lies in its role as the precursor to

Promethium-147, a radioisotope with significant applications in medicine and industry. Future

advancements in detector technology and background reduction may one day allow for the

direct observation of Neodymium-146 decay, which would provide valuable insights into

nuclear physics, but for all practical purposes, it remains a stable and valuable component of

the natural isotopic landscape.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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